Cas no 5453-16-7 (Decanoic acid,4-(tetrahydro-2-furanyl)butyl ester)

• Product Name: Decanoic acid,4-(tetrahydro-2-furanyl)butyl ester
• CAS No: 5453-16-7
• MF: C₁₈H₃₄O₃
• MW: 298.46076631546
• CID: 381123
• PubChem ID: 227208
• Update Time: 2025-04-19

Decanoic acid,4-(tetrahydro-2-furanyl)butyl ester Chemical and Physical Properties

Names and Identifiers

• Decanoic acid,4-(tetrahydro-2-furanyl)butyl ester
• 4-(oxolan-2-yl)butyl decanoate
• 4-(tetrahydrofuran-2-yl)butyl decanoate
• AC1L5FBS
• AC1Q672T
• AR-1F7286
• CTK5A1478
• NSC18552
• NSC-18552
• 5453-16-7
• DTXSID00280769

• Inchi： 1S/C18H34O3/c1-2-3-4-5-6-7-8-14-18(19)21-15-10-9-12-17-13-11-16-20-17/h17H,2-16H2,1H3
• InChI Key： CAETXHDMWBEGGO-UHFFFAOYSA-N
• SMILES： O1CCCC1CCCCOC(CCCCCCCCC)=O

Computed Properties

• Exact Mass: 298.25092
• Monoisotopic Mass: 298.25079494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 14
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53
• LogP: 5.01960